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Compound of Interest

Compound Name: Propargyl-PEG2-CH2COOH

Cat. No.: B3170540

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling and potential hazards
of Propargyl-PEG2-CH2COOH, a bifunctional linker commonly used in the synthesis of
Proteolysis Targeting Chimeras (PROTACSs) and other bioconjugates. As a key reagent in drug
development and chemical biology, a thorough understanding of its safety profile is paramount
for all personnel.

Chemical Identification and Physical Properties

Propargyl-PEG2-CH2COOH is a polyethylene glycol (PEG)-based linker containing a terminal
alkyne group and a carboxylic acid. This structure allows for versatile conjugation strategies,
most notably in "click chemistry" reactions.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3170540?utm_src=pdf-interest
https://www.benchchem.com/product/b3170540?utm_src=pdf-body
https://www.benchchem.com/product/b3170540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3170540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Source(s)

Chemical Name

2-(2-(2-(Prop-2-yn-1-
yloxy)ethoxy)ethoxy)acetic

[1]

acid
CAS Number 944561-46-0 [2]
Molecular Formula C9H1405 [2]
Molecular Weight 202.20 g/mol [2]
Appearance Liquid [3]
Color Colorless to light yellow [3]
Density 1.158+0.06 g/cm3 [3]
Purity Typically >95% [3]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Propargyl-PEG2-CH2COOH is classified as a hazardous substance. The primary

hazards are associated with its irritant properties.

Hazard

o Category Hazard Statement Source(s)
Classification
Skin H315: Causes skin
) o Category 2 S [2]
Corrosion/Irritation irritation
Serious Eye H318: Causes serious
o Category 1 [2]
Damage/Eye Irritation eye damage
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [2]
respiratory irritation
Exposure)

GHS Pictograms:
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walt text

Signal Word: Danger[2]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling Propargyl-PEG2-CH2COOH
to mitigate the risks of exposure.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Personal Protective Equipment

The following personal protective equipment should be worn at all times when handling this

compound:
PPE Type Specification Source(s)
Wear safety glasses with side-
Eye/Face Protection shields or chemical goggles [2]

and a face shield.

) Wear compatible chemical-
Hand Protection ] [2]
resistant gloves.

Wear a lab coat, and consider
Skin and Body Protection additional protective clothing [2]

for larger quantities.

If working outside a fume hood
) ) or if aerosols may be
Respiratory Protection [2]
generated, use a NIOSH-

approved respirator.

Hygiene Measures
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e Wash hands thoroughly after handling.[2]
e Do not eat, drink, or smoke in laboratory areas.
o Remove contaminated clothing and wash it before reuse.[2]

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of Propargyl-PEG2-CH2COOH.

Storage Condition Recommendation Source(s)
Short-term (days to weeks) Store at 0 - 4°C.[1] [1]
Long-term (months to years) Store at -20°C.[1] [1]

Store at -80°C for up to 6
months, or -20°C for up to 1

In Solvent month. Solutions should be [3]
stored under a nitrogen

atmosphere.[3]

Keep in a dry, dark place.[1]
The product is stable for

General Recommendations several weeks during standard  [1]
shipping conditions at ambient

temperature.[1]

First Aid and Emergency Procedures

In the event of exposure, immediate action is critical.
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Exposure Route

First Aid Measures

Source(s)

Inhalation

Move the victim to fresh air
and keep them at rest in a
position comfortable for
breathing. Seek medical

attention.

[2]

Skin Contact

Immediately wash with plenty
of soap and water. Remove
contaminated clothing. Seek
medical attention if irritation

persists.

[2]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Immediately call a poison

center or doctor.

[2]

Ingestion

Rinse mouth. Do NOT induce
vomiting. Seek medical

attention.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.

[2] Do not allow the material to enter drains or water courses.

Experimental Protocols for Safety Assessment

While specific experimental data for Propargyl-PEG2-CH2COOH is not publicly available, the

following are summaries of standard OECD (Organisation for Economic Co-operation and

Development) test guidelines used to assess the hazards identified for this chemical.

Skin Irritation Testing (Based on OECD Test Guideline

439)
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This in vitro method assesses the potential of a chemical to cause skin irritation.[4]

Methodology:

o Test System: A reconstructed human epidermis (RhE) model, which mimics the upper layers
of human skin, is used.[3][4]

e Procedure:

[e]

The test chemical is applied topically to the surface of the RhE tissue.[5]

[e]

The tissue is incubated for a defined period (e.g., 60 minutes).[5]

(¢]

After incubation, the chemical is removed by washing.[5]

[¢]

The tissue is then incubated for a further recovery period (e.g., 42 hours).[5]

o Endpoint: Cell viability is measured using a colorimetric assay, such as the MTT assay.[6]
The amount of colored formazan produced is proportional to the number of viable cells.

« Interpretation: A reduction in cell viability below a certain threshold (e.g., < 50%) compared to
a negative control indicates that the chemical is an irritant.[4][5]

Serious Eye Damage/Eye Irritation Testing (Based on
OECD Test Guideline 492)

This in vitro method is used to identify chemicals that have the potential to cause serious eye
damage.

Methodology:
o Test System: A reconstructed human cornea-like epithelium (RhCE) model is utilized.
» Procedure:

o The test substance is applied to the surface of the RhCE tissue.

o The tissue is incubated for a specified time.
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o The substance is then rinsed off.

o Endpoint: Cytotoxicity is determined by measuring cell viability, typically with the MTT assay.

« Interpretation: A significant decrease in cell viability below a defined threshold suggests the
potential for serious eye damage.

Respiratory Irritation Assessment

Currently, there are no validated in vitro models for respiratory irritation that are approved for
regulatory use.[7] Assessment is typically based on a weight of evidence approach, which may
include:

e Human data (if available).
 Inhalation toxicity studies in animals.

o Data from structurally similar compounds.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Propargyl-PEG2-
CH2COOH in a laboratory setting.
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Propargyl-PEG2-CH2COOQOH Safe Handling Workflow

Planning & Preparation Emergency Response
Review SDS & Conduct Risk Assessment In Case of Spill or Exposure
\
Ensure Engineering Controls are Functional (Fume Hood) Follow First Aid Procedures
Y
Select & Inspect Appropriate PPE Notify Supervisor & Seek Medical Attention
Handling & Use

Work Within a Fume Hood

Y

Don Appropriate PPE

Y

Carefully Dispense and Handle Chemical

Y

Perform Experiment

Cleanup %Disposal

Decontaminate Work Area

Dispose of Waste in Designated Container

Remove PPE and Wash Hands Thoroughly

Stolage

Store in a Cool, Dark, & Dry Place (-20°C Long-Term)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Propargyl-PEG2-CH2COOH.
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Disclaimer: This document is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a formal risk assessment and should be used in
conjunction with the most current Safety Data Sheet (SDS) provided by the supplier. All
laboratory personnel should be trained in safe chemical handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propargyl-PEG2-CH2COOH: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3170540#propargyl-peg2-ch2cooh-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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